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Compound of Interest

Compound Name: PIK-75

Cat. No.: B1677873 Get Quote

This document provides critical safety protocols, operational procedures, and disposal plans for

the handling of PIK-75, a potent dual inhibitor of PI3K and CDK9. Adherence to these

guidelines is essential for ensuring personnel safety and maintaining experimental integrity.

Immediate Safety Information: Personal Protective
Equipment (PPE)
Given that PIK-75 (hydrochloride) is classified as harmful if swallowed and is a potent,

biologically active compound, it must be handled with the care afforded to cytotoxic agents.[1]

Standard laboratory PPE is insufficient. The following must be worn at all times when handling

PIK-75 in solid or solution form.

Procedural Steps for Donning PPE:

Hand Hygiene: Wash hands thoroughly with soap and water before beginning.

Inner Gloves: Don the first pair of nitrile gloves.

Gown: Wear a disposable, impermeable gown with long sleeves and tight-fitting knit cuffs.

Ensure it closes securely in the back.

Outer Gloves: Don a second pair of nitrile gloves, pulling the cuffs over the cuffs of the gown.

Nitrile gloves are recommended for their chemical resistance.[2]
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Eye and Face Protection: Wear ANSI-rated safety glasses with side shields at a minimum.

For procedures with a risk of splashes or aerosol generation (e.g., weighing powder,

vortexing), upgrade to chemical splash goggles or a full-face shield.

Respiratory Protection: When handling the powder form of PIK-75 outside of a certified

chemical fume hood or containment device, a fit-tested N95 respirator is required to prevent

inhalation of fine particles.[1]

Operational Plans: Handling and Storage
Proper handling and storage are critical to maintain the stability of PIK-75 and prevent

accidental exposure.

Receiving and Storage:

Solid Compound: Upon receipt, store the vial of solid PIK-75 at -20°C under desiccating

conditions. The solid form is stable for at least four years under these conditions.[3]

Stock Solutions: Prepare stock solutions by dissolving PIK-75 in a suitable solvent like

DMSO.[4] Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store these aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for

shorter periods (up to 1 month).[4]

Weighing and Solution Preparation:

Designated Area: Conduct all weighing of PIK-75 powder in a certified chemical fume hood

or a powder containment balance enclosure to minimize inhalation risk.

Static Control: Use an anti-static weigh boat or ionizer to prevent the powder from dispersing

due to static electricity.

Solubilization: Add the solvent directly to the vial containing the PIK-75 powder to avoid

transferring the powder. Cap the vial securely before vortexing or sonicating to fully dissolve

the compound.

Emergency and Disposal Plans
Emergency Procedures - Spills and Exposure:
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Small Spill (Powder <5 g):

Alert personnel in the immediate area and restrict access.

Wearing the full PPE described in Section 1, gently cover the powder with absorbent pads

dampened with water to prevent aerosolization.[5][6]

Carefully collect the wetted material and any broken glass with a scoop and place it into a

sealed plastic bag.[5]

Clean the spill area twice with a detergent solution, followed by a final rinse with 70%

alcohol.[5]

Place all contaminated materials (pads, gloves, gown) into a dedicated cytotoxic waste

container.[5]

Personal Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes.[6][7]

Eye Contact: Flush the eye(s) with an emergency eyewash station for at least 15 minutes,

holding the eyelids open.[6]

Ingestion: Do NOT induce vomiting. Call emergency services or a poison control center

immediately for guidance.[7][8][9]

Inhalation: Move to fresh air immediately. Seek medical attention.[7]

Waste Disposal Plan: All materials contaminated with PIK-75 are considered hazardous

chemical waste and must be disposed of accordingly.

Segregation: Do not mix PIK-75 waste with regular laboratory trash. Use separate, clearly

labeled waste streams.[10][11]

Solid Waste: Collect all contaminated solid items (e.g., gloves, gowns, weigh boats, pipette

tips, vials) in a puncture-proof container labeled "Cytotoxic Waste" or "Hazardous Chemical

Waste" in accordance with your institution's policy.[10]
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Liquid Waste: Collect all contaminated liquid waste (e.g., unused stock solutions, media from

treated cells) in a compatible, leak-proof, and sealed container. Label it clearly with the

contents, including "PIK-75" and the solvent (e.g., DMSO).

Disposal Request: Arrange for waste pickup through your institution's Environmental Health

and Safety (EHS) department. Do not pour PIK-75 waste down the drain.[12]

Quantitative Data Summary
The following tables summarize key quantitative data for PIK-75.

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C₁₆H₁₄BrN₅O₄S

Molecular Weight 452.3 g/mol [3]

CAS Number 372196-67-3[3]

| Appearance | Solid |

Table 2: In Vitro Inhibitory Activity (IC₅₀)

Target IC₅₀ Value

p110α 5.8 nM[3][4]

DNA-PK 2 nM[4]

p110γ 76 nM[3][4]

p110δ 510 nM[4]

p110β 1.3 µM[3][4]

| mTORC1 | ~1 µM[5][13] |

Table 3: Storage and Stability
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Form Storage Temperature Duration

Solid (Powder) -20°C ≥ 4 years[3]

Stock Solution (in DMSO) -80°C 1 year[4]

| Stock Solution (in DMSO) | -20°C | 1 month[4] |

Experimental Protocols
1. Preparation of 10 mM Stock Solution in DMSO

Objective: To prepare a concentrated stock solution for subsequent dilution in experimental

assays.

Methodology:

Obtain a vial of PIK-75 (MW: 452.3 g/mol ). For example, to make a 10 mM solution from 1

mg of powder:

Volume (L) = Moles / Molarity

Moles = 0.001 g / 452.3 g/mol = 2.21 x 10⁻⁶ mol

Volume (L) = 2.21 x 10⁻⁶ mol / 0.01 mol/L = 2.21 x 10⁻⁴ L = 221 µL

Under a chemical fume hood, add 221 µL of fresh, anhydrous DMSO to the vial containing

1 mg of PIK-75.

Cap the vial securely and vortex until the solid is completely dissolved. A brief sonication

may be used to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes.

Store aliquots at -80°C.

2. Cell Viability / Proliferation (MTT Assay)
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Objective: To assess the effect of PIK-75 on cell viability.

Methodology:

Seed cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.

Prepare serial dilutions of PIK-75 from the DMSO stock solution in the appropriate cell

culture medium. Ensure the final DMSO concentration is consistent across all wells and

typically ≤0.1%.

Treat cells with the desired concentrations of PIK-75 and incubate for the specified time

period (e.g., 48 or 72 hours).[4]

Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each

well and incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan

crystals.[4]

Add a solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well and incubate

overnight to dissolve the formazan crystals.[4]

Read the absorbance at a wavelength of 570 nm using a microplate reader.[4] Cell viability

is expressed as a percentage relative to the vehicle-treated control cells.

Signaling Pathway Visualization
PIK-75 exerts its pro-apoptotic effects through the dual inhibition of the PI3K and CDK9

kinases. Inhibition of PI3Kα prevents the phosphorylation and activation of Akt, a key pro-

survival signal. Simultaneously, inhibition of CDK9 leads to the destabilization and loss of the

anti-apoptotic protein MCL-1. This combined action disrupts critical cell survival pathways,

leading to apoptosis.[14]
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Caption: Dual inhibitory action of PIK-75 on PI3Kα and CDK9, leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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